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Compound of Interest

Compound Name: Cyclobutene, 1-ethenyl-

Cat. No.: B15464559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Vinylcyclobutene, also known as 1-ethenylcyclobutene, is a cyclic olefin with the molecular

formula C₆H₈. Its structure, featuring a vinyl group attached to a four-membered ring containing

a double bond, imparts a unique combination of ring strain and reactivity, making it a molecule

of significant interest in organic synthesis and polymer chemistry. This technical guide provides

a comprehensive overview of the known physical and chemical properties of 1-

vinylcyclobutene, including detailed experimental protocols and reaction pathways for its

synthesis and key transformations.

Physical Properties
Quantitative data for the physical properties of 1-vinylcyclobutene is not extensively

documented in readily available literature. However, based on its molecular structure and data

for related compounds, the following properties can be inferred and are summarized in Table 1.

It is important to note that these are estimated values and should be confirmed by experimental

determination.

Table 1: Physical Properties of 1-Vinylcyclobutene
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Property Value Source

Molecular Formula C₆H₈ [1][2]

Molecular Weight 80.13 g/mol [1][2]

CAS Number 58436-36-5 [1]

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility
Insoluble in water; Soluble in

nonpolar organic solvents.
General property of alkenes

Chemical Properties and Reactivity
The chemical behavior of 1-vinylcyclobutene is dominated by the presence of the strained

cyclobutene ring and the reactive vinyl group. These features make it susceptible to a variety of

chemical transformations, including thermal rearrangements, cycloaddition reactions, and

polymerization.

Thermal Rearrangement
Vinylcyclobutane and its derivatives are well-known to undergo thermal rearrangements. The

strained four-membered ring of 1-vinylcyclobutene is prone to ring-opening reactions upon

heating. This process typically involves the cleavage of the cyclobutane ring to form a more

stable, conjugated diene system. The specific products of the thermal rearrangement of 1-

vinylcyclobutene would likely include various isomers of hexadiene, although detailed

experimental studies on this specific molecule are not readily available in the searched

literature.

The general mechanism for the thermal rearrangement of vinylcyclobutanes often proceeds

through a diradical intermediate. The logical workflow for this process is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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